Cas no 2680823-91-8 (7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid)

• Product Name: 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• CAS No: 2680823-91-8
• MF: C₁₁H₈F₃NO₅
• MW: 291.18013381958
• CID: 5636702
• PubChem ID: 165943221
• Update Time: 2025-05-25

7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680823-91-8
• EN300-28288253
• 7-(2,2,2-trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid
• 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid

• Inchi： 1S/C11H8F3NO5/c12-11(13,14)10(18)15-5-3-6(9(16)17)8-7(4-5)19-1-2-20-8/h3-4H,1-2H2,(H,15,18)(H,16,17)
• InChI Key： SDIPXVWKNFDAEZ-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C(=O)O)C2=C(C=1)OCCO2)=O)(F)F

Computed Properties

• Exact Mass: 291.03545684g/mol
• Monoisotopic Mass: 291.03545684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.9Ų

Additional information on 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid

Comprehensive Overview of 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid (CAS No. 2680823-91-8)

The compound 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid (CAS No. 2680823-91-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a benzodioxine core and a trifluoroacetamido moiety, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets such as enzymes and receptors.

In recent years, the demand for fluorinated compounds like 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapies, where fluorination plays a critical role in improving drug efficacy. The compound’s carboxylic acid group further enhances its utility, enabling facile derivatization for combinatorial chemistry and high-throughput screening.

From an industrial perspective, CAS No. 2680823-91-8 is often explored for its potential in crop protection formulations. The benzodioxine scaffold is known for its herbicidal and fungicidal properties, making it a candidate for sustainable agriculture solutions. With the global push toward green chemistry, researchers are investigating eco-friendly synthetic routes to produce this compound with minimal environmental impact.

Another area of interest is the compound’s role in material science. Its aromatic and heterocyclic structure lends itself to applications in organic electronics, such as the development of conductive polymers or light-emitting diodes (LEDs). The incorporation of trifluoromethyl groups can significantly alter electronic properties, making it valuable for advanced material design.

Frequently asked questions about 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid include its solubility profile, synthetic protocols, and commercial availability. Researchers often seek guidance on optimizing reaction conditions to achieve higher yields or purity. Additionally, its toxicity profile and handling precautions are common topics of discussion in laboratory settings.

In summary, 7-(2,2,2-Trifluoroacetamido)-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid (CAS No. 2680823-91-8) is a multifaceted compound with broad applicability across pharmaceuticals, agriculture, and materials science. Its structural complexity and functional groups make it a valuable asset for innovation in these fields. As research continues to evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in science and technology.